Methyl 3-amino-6-bromo-5-methylpyrazine-2-carboxylate
Overview
Description
“Methyl 3-amino-6-bromo-5-methylpyrazine-2-carboxylate” is a chemical compound with the molecular formula C7H8BrN3O2 . It has a molecular weight of 246.06 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCOC(=O)c1nc(Br)cnc1N . This indicates that the compound contains a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, substituted with various functional groups . Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C . The boiling point of this compound is not specified .Scientific Research Applications
Pyrazine Derivatives in Biochemical Research
Pyrazine derivatives, by virtue of their structural diversity and biochemical properties, have been extensively studied for their potential in drug discovery and biochemical research. For instance, studies on analogs like α-Methyl-L-tryptophan, an artificial amino acid, have demonstrated its utility in tracing and modeling brain serotonin (5-HT) synthesis rates, indicating the importance of such compounds in neuroscience and pharmacological studies (Diksic & Young, 2001). This suggests that methylated pyrazine derivatives could similarly be explored for their neurochemical tracing capabilities or as scaffolds for developing neurological disorder treatments.
Pyrazine Compounds in Cancer Research
In the realm of oncology, the exploration of DNA methyltransferase inhibitors, which include certain pyrazine derivatives, has highlighted the potential of these compounds in modulating epigenetic mechanisms that contribute to cancer progression. DNA methylation inhibitors, including analogs of nucleoside derivatives, have shown promise in restoring suppressor gene expression and exerting antitumor effects in vitro and in vivo (Goffin & Eisenhauer, 2002). This area of research underscores the therapeutic potential of pyrazine derivatives in developing treatments for various cancers by targeting epigenetic modifications.
Pyrazine Derivatives in Materials Science
Moreover, pyrazine derivatives have been investigated for their applications in materials science, particularly in the development of novel polymers and nanomaterials. Carboxylated fullerenes, for example, have been studied for their physico-chemical properties and potential applications in nanotechnology and bionanomedicine (Semenov et al., 2017). This indicates the versatility of pyrazine derivatives and related compounds in contributing to the advancement of new materials with potential applications in medicine, electronics, and sustainable technologies.
Safety and Hazards
Properties
IUPAC Name |
methyl 3-amino-6-bromo-5-methylpyrazine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN3O2/c1-3-5(8)11-4(6(9)10-3)7(12)13-2/h1-2H3,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXNWVJBKCSDFIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C(=N1)N)C(=O)OC)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401163865 |
Source
|
| Record name | 2-Pyrazinecarboxylic acid, 3-amino-6-bromo-5-methyl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401163865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1131-22-2 |
Source
|
| Record name | 2-Pyrazinecarboxylic acid, 3-amino-6-bromo-5-methyl-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1131-22-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Pyrazinecarboxylic acid, 3-amino-6-bromo-5-methyl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401163865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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